N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide

• IUPAC Name: 2-methoxy-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]acetamide
• InChI: InChI=1S/C17H24N2O3/c1-12(2)8-9-19-15-6-5-14(18-16(20)11-22-3)10-13(15)4-7-17(19)21/h5-6,10,12H,4,7-9,11H2,1-3H3,(H,18,20)
• InChI Key: KHPLDLBFUUOXIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide, commonly known as CT-3, is a synthetic cannabinoid that has gained attention in recent years due to its potential therapeutic properties. CT-3 has been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

CT-3 acts on the endocannabinoid system, which is involved in regulating various physiological processes such as pain, inflammation, and immune function. CT-3 binds to the CB2 receptor, which is primarily expressed on immune cells, and modulates the activity of these cells to reduce inflammation and promote tissue repair.
Biochemical and Physiological Effects:
CT-3 has been shown to reduce inflammation and oxidative stress in various animal models. It has also been shown to promote cell survival and tissue repair. CT-3 has been shown to have a favorable safety profile, with no significant toxicity observed in animal studies.

Advantages and Limitations for Lab Experiments

CT-3 has several advantages for use in laboratory experiments. It is a synthetic compound, which allows for precise control over its composition and purity. CT-3 has also been shown to have a favorable safety profile, which is important for conducting experiments in animals or humans. However, CT-3 is a relatively new compound and its pharmacokinetics and pharmacodynamics are not well understood, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on CT-3. One area of interest is the development of CT-3 analogs that may have improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of CT-3 as a potential treatment for various diseases, such as arthritis, multiple sclerosis, and Parkinson's disease. Additionally, further studies are needed to fully elucidate the mechanism of action of CT-3 and its effects on various physiological processes.

Synthesis Methods

CT-3 can be synthesized through a multi-step process involving the condensation of isopentylamine with 2-methoxyacetyl chloride, followed by cyclization and oxidation reactions. The resulting product is purified through column chromatography to obtain pure CT-3.

Scientific Research Applications

CT-3 has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory effects in animal models of arthritis and multiple sclerosis. CT-3 has also been shown to have neuroprotective effects in animal models of Parkinson's disease and traumatic brain injury.